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Compound of Interest

Compound Name: 3-Methoxy-4-methylaniline

Cat. No.: B097499 Get Quote

Technical Support Center: 3-Methoxy-4-
methylaniline
Welcome to the technical support resource for 3-Methoxy-4-methylaniline (CAS: 16452-01-0).

This guide is designed for researchers, chemists, and drug development professionals to

provide expert insights, field-proven protocols, and robust troubleshooting strategies for

common synthetic transformations involving this versatile aromatic amine.

Part 1: Core Properties & Handling FAQs
This section addresses fundamental questions regarding the physical properties, storage, and

safe handling of 3-Methoxy-4-methylaniline.

Q1: What are the key physical and chemical properties
of 3-Methoxy-4-methylaniline?
Understanding the fundamental properties of your starting material is critical for experimental

design. 3-Methoxy-4-methylaniline, also known as o-Cresidine, is a brown, chunky solid at

room temperature.[1][2] Its key properties are summarized below.
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Property Value Source

Molecular Formula C₈H₁₁NO [3][4]

Molecular Weight 137.18 g/mol [1][3]

Melting Point 57-59 °C (135-138 °F) [3]

Boiling Point
~251 °C (~484 °F) at 760

mmHg
[2]

Solubility

Insoluble in water; sparingly

soluble in chloroform and

slightly in methanol.

[1][5][6]

pKa 4.61 ± 0.10 [5]

Q2: How should I properly store and handle 3-Methoxy-
4-methylaniline?
Proper storage is crucial to maintain the integrity of the reagent. This compound is sensitive to

prolonged exposure to air and can oxidize.[1][2]

Storage: Keep the material in a tightly closed container under an inert atmosphere (e.g.,

nitrogen or argon) and store at refrigerated temperatures (2-8°C).[2][7]

Handling: Use this chemical in a well-ventilated area or fume hood.[8] Wear appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[2]

Incompatibilities: Avoid contact with strong oxidizing agents, isocyanates, peroxides, acid

halides, and anhydrides.[1][2]

Q3: What are the primary safety hazards associated with
3-Methoxy-4-methylaniline?
This compound is classified as harmful and requires careful handling.[9]

Toxicity: Harmful if swallowed and harmful in contact with skin.[3][9]
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Irritation: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[3]

[8][9]

Exposure Symptoms: Exposure may lead to symptoms such as skin and eye irritation,

nausea, weakness, and cyanosis (bluish discoloration of the skin).[1]

In case of exposure, seek immediate medical advice. If the substance comes into contact with

eyes, rinse cautiously with water for several minutes.[8]

Part 2: Troubleshooting Common Synthetic
Reactions
This section provides in-depth, question-and-answer guides for troubleshooting three common

reaction classes involving 3-Methoxy-4-methylaniline: Buchwald-Hartwig Amination,

Sandmeyer Reaction, and Amide Coupling.

General Troubleshooting Workflow
Before diving into specific reactions, consider this general workflow when a reaction fails or

provides low yields.
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Reagent Integrity

Reaction Parameters

Reaction Outcome

Low Yield / No Reaction

Reagent Quality Check

Reaction Conditions

Analysis of Crude Mixture

Aniline Purity?
(TLC, NMR)

Temperature Correct?

Starting Material Unchanged?

Solvent Dry/Degassed?

Catalyst Active?

Sufficient Reaction Time?

Inert Atmosphere Maintained?

Re-evaluate Temp, Time, Catalyst

Side Products Formed?

Check for Impurities

Product Degradation?
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Buchwald-Hartwig Catalytic Cycle

L-Pd(0)

[L-Pd(II)(Ar)(X)]

Oxidative
Addition
(Ar-X)

[L-Pd(II)(Ar)(NR'R'')]

+ HNR'R''
- HX

(Base)

Reductive
Elimination

(forms Ar-NR'R'')

 

3-Methoxy-4-methylaniline

Ar-N₂⁺ X⁻

(Diazonium Salt)

NaNO₂, HX
0-5 °C

Ar-X
(Product)

CuX
(e.g., CuBr)
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Amide Coupling Fails

Are Coupling Reagents Fresh?

First Step

Try Increasing Temperature
(40-70 °C)

If Reagents OK

Switch to Stronger
Coupling Agent

(e.g., HATU -> PyBOP)

If Temp Fails

Convert Acid to
Acyl Chloride

(SOCl₂ or (COCl)₂)

If Still Fails

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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